Ethyl (4E)-3-oxo-5-phenylpent-4-enoate
Cat. No. B8498397
M. Wt: 218.25 g/mol
InChI Key: KNUYHVRRBLEIHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04761503
Procedure details
To a cold (5°) solution of 0.015 moles of benzaldehyde and 0.015 moles of ethyl acetoacetate in 60 ml of tetrahydrofuran was added 0.060 mole of triethylamine. After the mixture was stirred for 5 minutes, a solution of 0.020 moles of titanium tetrachloride in 15 ml of carbon tetrachloride was added dropwise over 10 minutes. The reaction mixture was then stirred for 20 hours, after which the title product was isolated by the extraction and chromatography methods described in Example 1. The material prepared by this procedure was identical to that prepared by the method of Example 1, as indicated by the reverse phase chromatographic method described in Example 2.
Name
Identifiers
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REACTION_CXSMILES
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[CH:1](=O)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[C:9]([O:15][CH2:16][CH3:17])(=[O:14])[CH2:10][C:11]([CH3:13])=[O:12].C(N(CC)CC)C>O1CCCC1.C(Cl)(Cl)(Cl)Cl.[Ti](Cl)(Cl)(Cl)Cl>[O:12]=[C:11]([CH:13]=[CH:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1)[CH2:10][C:9]([O:15][CH2:16][CH3:17])=[O:14]
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Inputs
Step One
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Name
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|
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Quantity
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0.015 mol
|
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)=O
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|
Name
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|
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Quantity
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0.015 mol
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Type
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reactant
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Smiles
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C(CC(=O)C)(=O)OCC
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Name
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|
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Quantity
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0.06 mol
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Type
|
reactant
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Smiles
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C(C)N(CC)CC
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|
Name
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|
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Quantity
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60 mL
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Type
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solvent
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Smiles
|
O1CCCC1
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Step Two
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Name
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|
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Quantity
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15 mL
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|
Type
|
solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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|
Name
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|
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Quantity
|
0.02 mol
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Type
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catalyst
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Smiles
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[Ti](Cl)(Cl)(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After the mixture was stirred for 5 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The reaction mixture was then stirred for 20 hours
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|
Duration
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20 h
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
